Cas no 202277-72-3 (3-(ethylamino)-1λ?-thiolane-1,1-dione)

3-(Ethylamino)-1λ?-thiolane-1,1-dione is a sulfur-containing heterocyclic compound featuring a thiolane backbone with a sulfone functional group and an ethylamino substituent. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of pharmacologically active molecules or specialty chemicals. The sulfone moiety enhances stability and polarity, while the ethylamino group offers a reactive site for further functionalization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, agrochemical research, and materials science. The compound’s balanced lipophilicity and electronic properties may facilitate its use as an intermediate in the synthesis of more complex sulfur-based derivatives.

3-(ethylamino)-1λ?-thiolane-1,1-dione structure

202277-72-3 structure

Product Name:3-(ethylamino)-1λ?-thiolane-1,1-dione

CAS No:202277-72-3

MF:C₆H₁₃NO₂S

MW:163.23792052269

MDL:MFCD02728058

CID:1020845

PubChem ID:2772117

Update Time:2025-10-29

3-(ethylamino)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

- 3-(Ethylamino)tetrahydrothiophene 1,1-dioxide
- (1,1-dioxidotetrahydro-3-thienyl)ethylamine(SALTDATA: HCl)
- 3-Thiophenamine,N-ethyltetrahydro-,1,1-dioxide(9CI)
- 3-thiophenamine, N-ethyltetrahydro-, 1,1-dioxide
- N-(1,1-dioxidotetrahydrothien-3-yl)-N-ethylamine
- N-Ethyltetrahydrothiophen-3-amine 1,1-dioxide
- 3-(ethylamino)-1λ?-thiolane-1,1-dione
- HMS2808C16
- (1,1-dioxidotetrahydro-3-thienyl)ethylamine, AldrichCPR
- 202277-72-3
- 3-(ethylamino)-1lambda6-thiolane-1,1-dione
- CHEMBL1882029
- (1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-ethyl-amine
- MLS000333643
- AKOS016039538
- SCHEMBL469045
- STL356782
- AKOS000200644
- CS-0298653
- N-ethyl-1,1-dioxothiolan-3-amine
- MFCD02728058
- EN300-34273
- (1,1-Dioxidotetrahydro-3-thienyl)ethylamine x1hcl
- F1294-0132
- 3-(ethylamino)thiolane-1,1-dione
- 3-(ethylamino)-1lambda-thiolane-1,1-dione
- BBL029762
- SMR000437721
- 3-(Ethylamino)tetrahydrothiophene1,1-dioxide
- MDL： MFCD02728058
- Inchi： 1S/C6H13NO2S/c1-2-7-6-3-4-10(8,9)5-6/h6-7H,2-5H2,1H3
- InChI Key： BNVNYCSJNTUPFM-UHFFFAOYSA-N
- SMILES： S1(CCC(C1)NCC)(=O)=O

Computed Properties

Exact Mass: 163.06679
Monoisotopic Mass: 163.06669983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 54.6Å²

Experimental Properties

PSA: 46.17

3-(ethylamino)-1λ?-thiolane-1,1-dione Pricemore >>

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Chemenu	CM281626-5g	3-(Ethylamino)tetrahydrothiophene 1,1-dioxide	202277-72-3	95%	5g	$608	2023-03-06
Chemenu	CM281626-10g	3-(Ethylamino)tetrahydrothiophene 1,1-dioxide	202277-72-3	95%	10g	$795	2023-03-06
Enamine	EN300-34273-0.05g	3-(ethylamino)-1lambda6-thiolane-1,1-dione	202277-72-3	95.0%	0.05g	$19.0	2025-02-20
Enamine	EN300-34273-0.1g	3-(ethylamino)-1lambda6-thiolane-1,1-dione	202277-72-3	95.0%	0.1g	$19.0	2025-02-20
Enamine	EN300-34273-0.25g	3-(ethylamino)-1lambda6-thiolane-1,1-dione	202277-72-3	95.0%	0.25g	$19.0	2025-02-20
Enamine	EN300-34273-0.5g	3-(ethylamino)-1lambda6-thiolane-1,1-dione	202277-72-3	95.0%	0.5g	$28.0	2025-02-20
Enamine	EN300-34273-1.0g	3-(ethylamino)-1lambda6-thiolane-1,1-dione	202277-72-3	95.0%	1.0g	$36.0	2025-02-20
Enamine	EN300-34273-2.5g	3-(ethylamino)-1lambda6-thiolane-1,1-dione	202277-72-3	95.0%	2.5g	$65.0	2025-02-20
Enamine	EN300-34273-5.0g	3-(ethylamino)-1lambda6-thiolane-1,1-dione	202277-72-3	95.0%	5.0g	$117.0	2025-02-20
Enamine	EN300-34273-10.0g	3-(ethylamino)-1lambda6-thiolane-1,1-dione	202277-72-3	95.0%	10.0g	$195.0	2025-02-20